Cas no 2151206-01-6 (2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 2151206-01-6
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5760455
• PubChem ID: 165778279
• Update Time: 2025-06-15

2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-[(oxolan-3-yl)methyl]cyclopropane-1-carbaldehyde
• EN300-1621363
• 2151206-01-6
• 2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C11H18O2/c1-10(2)7-11(10,8-12)5-9-3-4-13-6-9/h8-9H,3-7H2,1-2H3
• InChI Key： KJHUARHRGMZZIR-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CC1(C=O)CC1(C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde

Introduction to 2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde (CAS No. 2151206-01-6)

2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2151206-01-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its cyclopropane core and aldehyde functional group, which together contribute to its unique reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde consists of a cyclopropane ring substituted with two methyl groups at the 2-position and an oxolane (lactone) moiety linked to a terminal aldehyde group. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the aldehyde group (-CHO) provides a reactive site for condensation reactions, while the oxolane ring introduces oxygen functionality, which can be further modified through various chemical transformations.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their remarkable biological activities. Cyclopropanes are known for their ability to disrupt protein-protein interactions and have been explored as scaffolds for the development of novel therapeutic agents. The structural rigidity of the cyclopropane ring often enhances binding affinity to biological targets, making it an attractive motif in medicinal chemistry.

The oxolan-3-yl substituent in 2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde adds an additional layer of complexity and functionality. Oxolanes are versatile heterocycles that can participate in various chemical reactions, including nucleophilic addition and ring-opening processes. This makes them useful for constructing more intricate molecular architectures, which is particularly relevant in the design of enzyme inhibitors and other bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive natural products. Many pharmacologically relevant compounds isolated from plants and microorganisms contain cyclopropane or oxolane moieties as key structural features. By leveraging 2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde as a building block, chemists can access novel derivatives with tailored biological properties. For instance, researchers have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases.

Recent advances in computational chemistry have also highlighted the utility of 2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde in virtual screening campaigns. Molecular modeling studies suggest that this compound can interact with specific pockets on target proteins, providing insights into its potential mechanism of action. These computational approaches are increasingly being used to guide experimental design, reducing the time and resources required for hit identification.

The synthesis of 2,2-dimethyl-1-(oxolan-3-yl)methylcyclopropane-1-carbaldehyde presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant progress in addressing these challenges. For example, transition-metal-catalyzed reactions have been employed to construct the cyclopropane ring efficiently. Additionally, palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups at specific positions within the molecule.

In conclusion,2,2-dimethyl-1-(oxolan-3-ylmethylcyclopropane)-1-carbaldehyde (CAS No. 2151206-01) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration in synthetic chemistry and medicinal chemistry applications.